Cas no 913535-49-6 (4-Isoxazolecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-)

4-Isoxazolecarboxylic  acid,  3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl- structure
913535-49-6 structure
Product Name:4-Isoxazolecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-
CAS No:913535-49-6
MF:C10H14N2O5
MW:242.228562831879
CID:996319
Update Time:2024-03-05

4-Isoxazolecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-
    • Inchi: 1S/C10H14N2O5/c1-5-6(8(13)14)7(12-17-5)11-9(15)16-10(2,3)4/h1-4H3,(H,13,14)(H,11,12,15)
    • InChI Key: HVJZQCPBFCQWJW-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(O)=O)C(NC(OC(C)(C)C)=O)=N1

Computed Properties

  • Exact Mass: 242.09
  • Monoisotopic Mass: 242.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102A^2

4-Isoxazolecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl- Pricemore >>

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